Cas no 2171450-68-1 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2171450-68-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6077339
• PubChem ID: 165512178
• Update Time: 2025-07-17

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid
• EN300-1555424
• 2171450-68-1
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-2-8-24(25(30)28-18-10-7-9-17(15-18)26(31)32)29-27(33)34-16-23-21-13-5-3-11-19(21)20-12-4-6-14-22(20)23/h3-7,10-14,17-18,23-24H,2,8-9,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18?,24-/m0/s1
• InChI Key： JXXJQZGHOAOZKP-XCNDVJPKSA-N
• SMILES： O(C(N[C@@H](CCC)C(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid

Introduction to 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2171450-68-1)

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid, with the CAS number 2171450-68-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexene ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. In the context of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthetic manipulations, ensuring that the compound can be modified and optimized for specific therapeutic applications without premature deprotection or side reactions.

The cyclohexene ring in the structure of this compound adds conformational rigidity and stability, which can be advantageous in drug design. Conformational rigidity often leads to improved pharmacokinetic properties, such as enhanced metabolic stability and reduced off-target effects. This makes 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid a promising candidate for developing drugs with high selectivity and efficacy.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The unique combination of the Fmoc protecting group and the cyclohexene ring provides a robust platform for further optimization and development of these derivatives.

In another study, scientists at a leading pharmaceutical company have explored the use of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid as a scaffold for designing small molecule inhibitors targeting cancer-related pathways. The results have been promising, with several derivatives showing significant antiproliferative effects in vitro and in animal models. These findings underscore the versatility and potential of this compound in drug discovery and development.

The synthesis of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the Fmoc protected amino acid derivative, followed by coupling reactions to introduce the cyclohexene ring. Advanced techniques such as solid-phase synthesis and microwave-assisted reactions have been employed to streamline the synthesis process and improve efficiency.

The characterization of this compound is equally important for ensuring its quality and suitability for further studies. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the structure and purity of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid. These methods provide detailed insights into the molecular structure, which is crucial for understanding its biological activity and optimizing its properties.

In conclusion, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-enecarboxylic acid (CAS No. 2171450-68-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods and biological studies, make it an attractive candidate for further exploration and development into novel therapeutic agents.